5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine

• IUPAC Name: 5-benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine
• InChI: InChI=1S/C21H24N2/c1-2-3-14-20-21(22-18-12-8-5-9-13-18)16-19(23-20)15-17-10-6-4-7-11-17/h4-13,16,22-23H,2-3,14-15H2,1H3
• InChI Key: XQINIMLPWCRRMH-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=C(C=C(N1)CC2=CC=CC=C2)NC3=CC=CC=C3
• Molecular Formula: C21H24N2
• Molecular Weight: 304.4 g/mol

Description

5-Benzyl-2-butyl-N-phenyl-1H-pyrrol-3-amine, or 5-BBP, is an organic compound with a unique structure and wide range of applications in scientific research. It is a chiral amine that has been used in the synthesis of various novel compounds, as well as in studies of the mechanism of action of drugs and other compounds. It is also used in the synthesis of peptides, peptidomimetics, and other molecules. 5-BBP has been studied for its biochemical and physiological effects, and has been found to have potential applications in several areas of science, including drug discovery, biochemistry, and pharmacology.

Scientific Research Applications

5-BBP has been used in a variety of scientific research applications, including the synthesis of peptides, peptidomimetics, and other molecules. It has also been used in the synthesis of novel compounds and in studies of the mechanism of action of drugs and other compounds. Additionally, 5-BBP has been used in the study of the biochemical and physiological effects of drugs and other compounds.

Mechanism of Action

The mechanism of action of 5-BBP is not fully understood, but it is believed to interact with proteins, enzymes, and other molecules. It is also believed to have an effect on the activity of certain enzymes, such as cytochrome P450 enzymes. Additionally, 5-BBP has been found to interact with certain receptors, such as the serotonin receptor 5-HT2A.
Biochemical and Physiological Effects
5-BBP has been found to have a variety of biochemical and physiological effects. It has been found to act as an agonist of the serotonin receptor 5-HT2A, which is involved in the regulation of mood, appetite, and sleep. Additionally, 5-BBP has been found to inhibit the activity of the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-BBP in laboratory experiments is that it is relatively stable and easy to synthesize. Additionally, it has a wide range of applications in scientific research, making it a useful tool for researchers. However, there are some limitations to using 5-BBP in laboratory experiments. For example, it is not water-soluble and must be dissolved in an organic solvent before use. Additionally, it is not very soluble in aqueous solutions, making it difficult to work with in some experiments.

Future Directions

There are several potential future directions for research involving 5-BBP. For example, further research could be conducted to better understand the mechanism of action of 5-BBP and its effects on biochemical and physiological processes. Additionally, further research could be conducted to explore the potential applications of 5-BBP in drug discovery and development. Furthermore, research could be conducted to determine the potential side effects of 5-BBP and to identify possible therapeutic uses. Finally, research could be conducted to explore the potential of 5-BBP as a tool in the synthesis of other compounds.

Synthesis Methods

5-BBP can be synthesized through a variety of methods, including the reaction of benzyl bromide and 2-butyl-N-phenyl-1H-pyrrol-3-amine. The reaction of these two compounds produces 5-BBP in a yield of approximately 70%. Other methods of synthesis include the reaction of benzyl bromide and 2-butyl-N-phenyl-1H-pyrrol-3-amine hydrochloride, as well as the reaction of 2-butyl-N-phenyl-1H-pyrrol-3-amine and benzyl chloride.